Cas no 2034500-87-1 (2-Cyclopropyl-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone)

• Product Name: 2-Cyclopropyl-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone
• CAS No: 2034500-87-1
• MF: C₁₃H₁₆FN₃O₂
• MW: 265.283446311951
• CID: 6286130
• PubChem ID: 121017644
• Update Time: 2025-10-30

2-Cyclopropyl-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone
• 2-cyclopropyl-1-{3-[(5-fluoropyrimidin-2-yl)oxy]pyrrolidin-1-yl}ethan-1-one
• F6478-1481
• 2-cyclopropyl-1-[3-(5-fluoropyrimidin-2-yl)oxypyrrolidin-1-yl]ethanone
• 2034500-87-1
• AKOS026690662
• 2-Cyclopropyl-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone

• Inchi： 1S/C13H16FN3O2/c14-10-6-15-13(16-7-10)19-11-3-4-17(8-11)12(18)5-9-1-2-9/h6-7,9,11H,1-5,8H2
• InChI Key： TVCVPBKEJSFXAC-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1)OC1CCN(C(CC2CC2)=O)C1

Computed Properties

• Exact Mass: 265.12265492g/mol
• Monoisotopic Mass: 265.12265492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.3Ų

Additional information on 2-Cyclopropyl-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone

Introduction to 2-Cyclopropyl-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 2034500-87-1, specifically identified as 2-Cyclopropyl-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone, represents a fascinating subject of study in the realm of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological applications. The presence of multiple heterocyclic moieties, including a cyclopropyl group and a pyrrolidine ring fused with a fluoropyrimidine moiety, suggests a rich chemical diversity that could be leveraged for therapeutic purposes.

In recent years, the development of novel therapeutic agents has been heavily influenced by the strategic incorporation of fluorine atoms into molecular structures. The fluoropyrimidine component in 2-Cyclopropyl-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone is particularly noteworthy, as fluorinated pyrimidines are well-documented for their ability to enhance metabolic stability, improve binding affinity, and modulate drug pharmacokinetics. These attributes make such compounds attractive candidates for further exploration in drug discovery pipelines.

The cyclopropyl group, another key structural feature of this compound, adds an additional layer of complexity. Cyclopropanes are known for their unique electronic properties and their ability to participate in various chemical reactions that can be exploited for medicinal chemistry applications. For instance, the rigidity introduced by the cyclopropyl ring can help stabilize certain conformations of the molecule, potentially improving its interaction with biological targets.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in the design of new drugs. The compound 2-Cyclopropyl-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone exemplifies this principle, as its multifaceted structure allows for detailed studies aimed at optimizing its pharmacological profile. By systematically modifying different parts of the molecule, researchers can gain insights into which structural elements are most critical for achieving desired biological effects.

One particularly exciting area of investigation involves the potential use of this compound as a lead structure for the development of new therapeutic agents. The combination of a fluoropyrimidine and a pyrrolidine ring suggests that it may possess properties suitable for applications in oncology or anti-inflammatory therapies. For example, fluoropyrimidine derivatives have been extensively studied for their antitumor activity, and the presence of a pyrrolidine moiety could further enhance such effects by interacting with specific cellular pathways.

Moreover, the oxygenation at the position 3-(5-fluoropyrimidin-2-yl)oxy in the structure introduces an additional layer of functional diversity. This oxygenated group can participate in hydrogen bonding interactions with biological targets, potentially improving binding affinity and selectivity. Such interactions are crucial for designing molecules that exhibit high efficacy while minimizing side effects.

The synthesis and characterization of 2-Cyclopropyl-1-(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)ethanone have been subjects of considerable interest in recent years. Advanced synthetic methodologies have been employed to construct its complex framework efficiently and with high purity. Techniques such as cross-coupling reactions and nucleophilic substitutions have played pivotal roles in assembling the various functional groups present in the molecule.

In addition to its synthetic challenges, this compound also presents opportunities for computational studies. Molecular modeling techniques can be used to predict how it interacts with potential biological targets at the atomic level. These studies can provide valuable insights into its mechanism of action and help guide further optimization efforts.

The potential applications of 2-Cyclopropyl-1-(3-((5-fluoropyrimidin-2-yloxy)pyrrolidin-1-y l)ethanone extend beyond traditional small-molecule drug development. Its unique structural features make it a promising candidate for use as an intermediate in more complex synthetic schemes or as a scaffold for library compounds in high-throughput screening campaigns. Such approaches can accelerate the discovery process by allowing researchers to rapidly assess large numbers of related compounds simultaneously.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with them in sophisticated ways. The compound 2034500-87-1, with its rich structural tapestry, stands as a testament to this progress. By leveraging cutting-edge synthetic and analytical techniques alongside innovative computational methods, scientists are paving the way for new generations of therapeutic agents that offer improved efficacy and safety profiles.

In conclusion,2-Cyclopropyl -1-(3 -((5 -fluoropyrimidin - 2 - yl ) oxy ) py rrol idin - 1 - yl ) eth an one represents a significant advancement in medicinal chemistry research. Its complex structure and diverse functional groups provide numerous opportunities for further exploration and development. As ongoing studies continue to uncover new insights into its properties and potential applications, this compound is poised to play an important role in shaping the future landscape of drug discovery and development.